Cas no 390417-74-0 (Benzene, 1-[(4-bromophenoxy)methyl]-3,5-bis(phenylmethoxy)-)

• Product name: Benzene, 1-[(4-bromophenoxy)methyl]-3,5-bis(phenylmethoxy)-
• CAS No: 390417-74-0
• MF: C₂₇H₂₃BrO₃
• MW: 475.373727083206
• CID: 292202
• PubChem ID: 12048419

Benzene, 1-[(4-bromophenoxy)methyl]-3,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-bromophenoxy)methyl]-3,5-bis(phenylmethoxy)-
• 1-[(4-bromophenoxy)methyl]-3,5-bis(phenylmethoxy)benzene
• 390417-74-0
• DTXSID70476470
• SCHEMBL13903288

• Inchi： InChI=1S/C27H23BrO3/c28-24-11-13-25(14-12-24)29-20-23-15-26(30-18-21-7-3-1-4-8-21)17-27(16-23)31-19-22-9-5-2-6-10-22/h1-17H,18-20H2
• InChI Key： XRCDUUHOVKXKKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(OCC2C=C(OCC3C=CC=CC=3)C=C(OCC3C=CC=CC=3)C=2)=CC=1

Computed Properties

• Exact Mass: 474.08309
• Monoisotopic Mass: 474.08306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 7

Experimental Properties

• PSA: 27.69